Cas no 506418-84-4 ((4-Phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid ethyl ester)

• Product Name: (4-Phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid ethyl ester
• CAS No: 506418-84-4
• MF: C₁₅H₁₃F₃N₂O₂S
• MW: 342.336132764816
• CID: 3074510
• PubChem ID: 801751
• Update Time: 2025-04-21

(4-Phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Phenyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid ethyl ester
• SMR000117994
• MLS000527520
• STK344319
• BAS 02862874
• AKOS000554690
• ethyl {[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetate
• Ethyl 2-[[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]thio]acetate
• CHEMBL1452307
• 506418-84-4
• AG-690/40699977
• HMS2297F11
• DTXSID101167925

• Inchi： 1S/C15H13F3N2O2S/c1-2-22-13(21)9-23-14-19-11(10-6-4-3-5-7-10)8-12(20-14)15(16,17)18/h3-8H,2,9H2,1H3
• InChI Key： UIGRMPPDAXQVHB-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NC(C(F)(F)F)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 342.06498332Da
• Monoisotopic Mass: 342.06498332Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77.4Ų